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Compound of Interest

Compound Name: 5-Fluoroisoquinoline

cat. No.: B1369514

5-Fluoroisoquinoline: A Technical Overview

CAS Number: 394-66-1

This technical guide provides a comprehensive overview of 5-Fluoroisoquinoline,
consolidating available data on its chemical properties, and analytical methodologies. This
document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Chemical and Physical Properties

5-Fluoroisoquinoline is a fluorinated derivative of isoquinoline. The introduction of a fluorine
atom can significantly alter the physicochemical and biological properties of the parent
molecule, making it a compound of interest in medicinal chemistry and materials science.
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Property Value Source(s)
CAS Number 394-66-1 [1][2][3]
Molecular Formula CoHeFN [11[2][3]
Molecular Weight 147.15 g/mol [11[3]
Appearance Off-white solid [1]

Purity Typically available at 95-96% [1][2][4]
Storage Temperature 2-8 °C [2]
SMILES IC:21:CCZ:C(C:CN:C2)C(:C1) -

InChi Key YZPWGDDACXZRFI- (3]

UHFFFAOYSA-N

Synthesis and Purification

Detailed, publicly available experimental protocols for the synthesis and purification of 5-
Fluoroisoquinoline are limited. However, general synthetic strategies for fluorinated
isoquinoline derivatives often involve multi-step processes starting from readily available
precursors like bromobenzaldehydes. The synthesis of a related compound, 4-
fluoroisoquinoline-5-sulfonyl chloride, involves the nitration of 4-fluoroisoquinoline, followed by
reduction, diazotization, and a Sandmeyer reaction.[5] Another approach for a similar derivative
involves reacting 4-fluoroisoquinoline with sulfuric anhydride and then with a halogenating
reagent.[5] Purification of isoquinoline derivatives often employs techniques such as column
chromatography.[5]

Analytical Methods

Standard analytical techniques are used to characterize 5-Fluoroisoquinoline.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are crucial for
structural elucidation. While a specific spectrum for 5-Fluoroisoquinoline is not readily
available in public databases, the electron-withdrawing nature of the fluorine atom and the

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-015-01146
https://www.lookchem.com/casno906820-08-4.html
https://patents.google.com/patent/US7872136B2/en
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-015-01146
https://www.lookchem.com/casno906820-08-4.html
https://patents.google.com/patent/US7872136B2/en
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-015-01146
https://patents.google.com/patent/US7872136B2/en
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-015-01146
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-015-01146
https://www.lookchem.com/casno906820-08-4.html
https://www.chemicalbook.com/synthesis/4-fluoroisoquinoline-5-sulfonyl-chloride.htm
https://www.lookchem.com/casno906820-08-4.html
https://www.lookchem.com/casno906820-08-4.html
https://patents.google.com/patent/US7872136B2/en
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-015-01146
https://patents.google.com/patent/US7872136B2/en
https://www.benchchem.com/product/b1369514?utm_src=pdf-body
https://www.benchchem.com/product/b1369514?utm_src=pdf-body
https://www.mdpi.com/1420-3049/23/6/1280
https://www.mdpi.com/1420-3049/23/6/1280
https://www.mdpi.com/1420-3049/23/6/1280
https://www.benchchem.com/product/b1369514?utm_src=pdf-body
https://www.benchchem.com/product/b1369514?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

nitrogen in the isoquinoline ring would influence the chemical shifts of the aromatic protons
and carbons.

o High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for
assessing the purity of 5-Fluoroisoquinoline. A typical HPLC method for a related
compound, 5-fluorouracil, utilizes a C18 column with a mobile phase consisting of a buffered
agueous solution and an organic modifier like methanol or acetonitrile, with UV detection at
an appropriate wavelength.

Biological Activity and Signaling Pathways

There is currently a lack of publicly available information regarding the specific biological
activities and signaling pathways associated with 5-Fluoroisoquinoline. The broader class of
isoquinoline alkaloids is known to exhibit a wide range of biological activities, including
antitumor, antimicrobial, and anti-inflammatory effects.[6] The introduction of a fluorine atom
can modulate the biological activity of a molecule, often enhancing its metabolic stability and
membrane permeability. Further research is required to elucidate the specific biological profile
of 5-Fluoroisoquinoline.

Experimental Workflows

Due to the limited availability of specific experimental protocols for 5-Fluoroisoquinoline, a
generalized workflow for the synthesis and analysis of a fluorinated isoquinoline derivative is
presented below. This is a hypothetical workflow based on common organic synthesis and
analysis procedures and should not be considered a validated protocol for 5-
Fluoroisoquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6

Tech Support


https://www.benchchem.com/product/b1369514?utm_src=pdf-body-img
https://www.benchchem.com/product/b1369514?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. Thieme E-Books & E-Journals [thieme-connect.de]

2. Cas 906820-08-4,4-Fluoro-5-isoquinolinesulfonyl chloride hydrochloride (1:1) | lookchem
[lookchem.com]

3. US7872136B2 - Process for production of 4-fluoroisoquinoline-5-sulfonyl halide or salt
thereof - Google Patents [patents.google.com]

4. 4-Fluoroisoquinoline-5-sulfonyl chloride synthesis - chemicalbook [chemicalbook.com]
5. mdpi.com [mdpi.com]

6. Development of a HPLC method to determine 5-fluorouracil in plasma: application in
pharmacokinetics and steady-state concentration monitoring - PubMed
[pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [5-Fluoroisoquinoline CAS number information].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1369514#5-fluoroisoquinoline-cas-number-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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